4-Bromo-1-(3-chloropyridin-2-YL)-1H-pyrazol-3-amine
Overview
Description
Synthesis Analysis
The synthesis of pyrazole compounds like “4-Bromo-1-(3-chloropyridin-2-YL)-1H-pyrazol-3-amine” often involves various strategies such as multicomponent approach, dipolar cycloadditions, and cyclocondensation of hydrazine with carbonyl system . Protodeboronation of pinacol boronic esters is also a method used in the synthesis of such compounds .
Molecular Structure Analysis
Pyrazole is a simple doubly unsaturated five-membered heterocyclic aromatic ring molecule comprising two nitrogen (N) atoms at positions 1 and 2 and three carbon © atoms .
Chemical Reactions Analysis
Organoboron compounds are highly valuable building blocks in organic synthesis. The boron moiety can be converted into a broad range of functional groups. These transformations include oxidations, aminations, halogenations, and C–C-bond-formations such as alkenylations, alkynylations, and arylations .
Scientific Research Applications
Synthesis and Structural Properties
- 4-Bromo-1-(3-chloropyridin-2-yl)-1H-pyrazol-3-amine has been used in the synthesis of complex compounds with potential biological activities. For example, it was used in the creation of 2-(1-(3-Bromo-1-(3-chloropyridin-2-yl)-1H-pyrazole-5-carbonyl)piperidin-4-yl)-N-isopropylthiazole-4-carboxamide, which demonstrated notable fungicidal and antiviral activities against tobacco mosaic virus (Li et al., 2015).
Biological Activities
- A series of compounds derived from this compound exhibited significant insecticidal activities, with one showing a mortality rate of 70% towards Mythimna separata Walker. Some compounds also demonstrated favorable fungicidal activities, particularly against Physalospora piricola, suggesting potential as fungicidal leading structures (Zhang et al., 2019).
Application in Cancer Research
- Derivatives of this compound were studied for their antiproliferative activity against human breast cancer cell line MCF7. The research included graph theoretical analysis, in silico modeling, and molecular dynamic studies, highlighting the compound's potential in designing potent agents for cancer cell proliferation intervention (Panneerselvam et al., 2022).
Mechanism of Action
Target of Action
The primary targets of 4-Bromo-1-(3-chloropyridin-2-YL)-1H-pyrazol-3-amine are insects, specifically Helicoverpa armigera and Plutella xylostella . These insects are harmful pests that can cause significant damage to crops. The compound acts as an insecticide, selectively targeting these pests while exhibiting low toxicity .
Mode of Action
This compound belongs to the class of diacylhydrazine derivatives, which are known for their insecticidal activity . These compounds act as nonsteroidal ecdysone agonists, inducing precocious molting in insects . This disrupts the normal life cycle of the insects, leading to their death .
Biochemical Pathways
The compound affects the ecdysone signaling pathway in insects. Ecdysone is a hormone that controls molting in insects. By acting as an agonist, this compound triggers premature molting, disrupting the insect’s development and leading to its death .
Pharmacokinetics
Like other diacylhydrazine derivatives, it is likely to be readily absorbed and distributed in the insect’s body, exerting its insecticidal effects .
Result of Action
The result of the action of this compound is the death of the targeted insects. By inducing premature molting, the compound disrupts the insects’ normal development and life cycle, leading to their death . This makes it an effective insecticide for controlling pests like Helicoverpa armigera and Plutella xylostella .
properties
IUPAC Name |
4-bromo-1-(3-chloropyridin-2-yl)pyrazol-3-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6BrClN4/c9-5-4-14(13-7(5)11)8-6(10)2-1-3-12-8/h1-4H,(H2,11,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KQAORJZIMJKIFR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(N=C1)N2C=C(C(=N2)N)Br)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6BrClN4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
273.52 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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